Cas no 900572-37-4 (2-(4-Piperidinyloxy)benzonitrile)
900572-37-4 structure
Product Name:2-(4-Piperidinyloxy)benzonitrile
CAS No:900572-37-4
MF:C12H14N2O
MW:202.252362728119
MDL:MFCD08061090
CID:93188
PubChem ID:16732591
Update Time:2024-10-26
2-(4-Piperidinyloxy)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Piperidinyloxy)benzonitrile
- 2-piperidin-4-yloxybenzonitrile
- 2-(4-Piperidinyloxy)benzonitrile (ACI)
- 2-(PIPERIDIN-4-YLOXY)BENZONITRILE
- EN300-1870035
- OIFRRCRLKBGBKR-UHFFFAOYSA-N
- AKOS009461119
- DTXSID30587450
- 2-[(Piperidin-4-yl)oxy]benzonitrile
- MFCD08061090
- 2-(4-Piperidinyloxy)benzonitrile, AldrichCPR
- 900572-37-4
- SCHEMBL4120430
- AS-40630
- CS-0128700
-
- MDL： MFCD08061090
- Inchi： 1S/C12H14N2O/c13-9-10-3-1-2-4-12(10)15-11-5-7-14-8-6-11/h1-4,11,14H,5-8H2
- InChI Key： OIFRRCRLKBGBKR-UHFFFAOYSA-N
- SMILES： N#CC1C(OC2CCNCC2)=CC=CC=1
Computed Properties
- Exact Mass: 202.11100
- Monoisotopic Mass: 202.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.7
- Topological Polar Surface Area: 45Ų
Experimental Properties
- Color/Form: Open die
- Density: 1.13
- Boiling Point: 365.2°Cat760mmHg
- Flash Point: 174.7°C
- Refractive Index: 1.563
- PSA: 45.05000
- LogP: 2.01788
- Solubility: Not determined
2-(4-Piperidinyloxy)benzonitrile Security Information
- Hazardous Material transportation number：UN3439
- HazardClass：6.1
- PackingGroup：III
- Packing Group：III
- Safety Term：6.1
2-(4-Piperidinyloxy)benzonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-(4-Piperidinyloxy)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129008958-250mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 97% | 250mg |
$209.88 | 2023-08-31 | |
| Alichem | A129008958-1g |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 97% | 1g |
$508.82 | 2023-08-31 | |
| TRC | P475518-250mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P475518-500mg |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P475518-2.5g |
2-(4-Piperidinyloxy)benzonitrile |
900572-37-4 | 2.5g |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM315105-1g |
2-(piperidin-4-yloxy)benzonitrile |
900572-37-4 | 95% | 1g |
$369 | 2021-08-18 | |
| abcr | AB176976-250 mg |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 250mg |
€144.00 | 2023-05-07 | |
| abcr | AB176976-1 g |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 1g |
€246.00 | 2023-05-07 | |
| abcr | AB176976-5 g |
2-(Piperidin-4-yloxy)benzonitrile, 97%; . |
900572-37-4 | 97% | 5g |
€654.00 | 2023-05-07 | |
| Chemenu | CM315105-250mg |
2-(piperidin-4-yloxy)benzonitrile |
900572-37-4 | 95% | 250mg |
$155 | 2022-08-31 |
2-(4-Piperidinyloxy)benzonitrile Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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